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Compound of Interest

Compound Name: N2-phenylpyrimidine-2,5-diamine

Cat. No.: B8804696

Get Quote

Executive Summary & Application Context
Product: N2-phenylpyrimidine-2,5-diamine (5-amino-2-anilinopyrimidine). Primary

Application: Precursor scaffold for ATP-competitive kinase inhibitors. The Challenge: The

synthesis of diaminopyrimidines often yields regioisomeric mixtures. Distinguishing the

symmetric N2-phenyl isomer from the asymmetric N4-phenyl or N5-phenyl analogs is critical for

biological efficacy.

Quick Validation Criteria:

Symmetry: The N2-isomer exhibits chemical equivalence for pyrimidine protons H4 and H6.

NH Acidity: Distinct chemical shift separation between the anilino-NH (deshielded) and the 5-

amino-NH

(shielded).

Experimental Protocol (Standardized)
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To ensure reproducibility and comparable chemical shifts, the following protocol is

recommended.

Sample Preparation
Solvent:DMSO-d

(Dimethyl sulfoxide-d6) is required.

Reason: The compound has poor solubility in CDCl

. Furthermore, DMSO-d

prevents rapid proton exchange, allowing observation of the labile -NH and -NH

protons which are critical for structural assignment.

Concentration: 10–15 mg in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual DMSO pentet at 2.50 ppm.

Instrument Parameters
Frequency: 400 MHz or higher recommended for resolving aromatic multiplets.

Temperature: 298 K (25°C). Note: Higher temperatures may sharpen broad NH signals but

can induce shift changes.

Comparative 1H NMR Interpretation
The table below compares the Target Product (N2-isomer) with its primary synthetic

impurity/alternative, the N4-isomer.

Table 1: Comparative 1H NMR Data (DMSO-d )
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Proton Assignment
Target: N2-Phenyl

Isomer

Alternative: N4-

Phenyl Isomer
Differentiation Logic

Pyrimidine Ring δ 8.00 – 8.20 (s, 2H) δ 7.8 (d) & δ 5.9 (d)

CRITICAL: N2-isomer

is symmetric (H4=H6).

N4-isomer is

asymmetric (H5/H6

couple,

Hz).

Anilino -NH- δ 8.90 – 9.20 (s, 1H) δ 9.0 – 9.5 (s, 1H)

Both are deshielded,

but N2-NH is often

sharper due to

symmetry.

Amino -NH δ 4.50 – 5.00 (br s,

2H)
δ 6.0 – 6.5 (br s, 2H)

5-NH

is electron-rich

(shielded). 2/4-NH

is more

acidic/deshielded.

Phenyl Ring δ 6.80 – 7.60 (m, 5H) δ 7.00 – 7.80 (m, 5H)

Typical aromatic

multiplet; less

diagnostic than the

pyrimidine core.

Detailed Mechanistic Analysis
A. The "Symmetry Check" (Pyrimidine Protons)
In the N2-phenyl structure, the molecule possesses a

axis of rotation (or effective symmetry on the NMR timescale) passing through C2 and C5.

Observation: H4 and H6 are chemically equivalent.

Signal: A sharp Singlet (2H) around 8.0–8.2 ppm.
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Contrast: If you see two doublets (one at ~7.8 ppm, one shielded at ~5.8 ppm), you have

synthesized the N4-isomer, where the adjacent nitrogen deshields H6 but not H5.

B. The Nitrogen Fingerprint (NH vs NH

)
Anilino N-H (C2): This proton is flanked by the electron-deficient pyrimidine ring and the

phenyl ring. It participates in hydrogen bonding with the solvent (DMSO).

Shift: Downfield (~9.0 ppm).

Free Amino N-H

(C5): The primary amine at position 5 is electron-donating into the ring but is not as acidic as
the anilino nitrogen.

Shift: Upfield (~4.8 ppm). Broadness indicates quadrupole relaxation from the

N nucleus.

13C NMR Spectral Profile
The

C spectrum provides confirmation of the carbon skeleton's electronic environment.

Table 2: Predicted C Chemical Shifts (DMSO-d )
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Carbon Position Chemical Shift (δ ppm) Electronic Environment

C2 (Pyrimidine) 158.0 – 160.0
Most deshielded. Flanked by

two nitrogens (N1, N3).

C4 / C6 150.0 – 154.0

Deshielded imine-like carbons.

Chemically equivalent (1

signal).

C5 135.0 – 140.0

Shielded relative to C4/C6 due

to electron donation from the -

NH

group.

Phenyl (Ipso) 140.0 – 142.0 Point of attachment to N2.

Phenyl (Ar-C) 118.0 – 129.0
Typical aromatic signals

(Ortho/Para/Meta).

Decision Workflows (Visualization)
Diagram 1: Structural Elucidation Decision Tree
This workflow guides the researcher through the critical decision points to confirm the N2-

isomer over the N4-isomer.
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Click to download full resolution via product page

Caption: Logical decision tree for distinguishing regioisomers based on pyrimidine proton

multiplicity.

Diagram 2: Experimental Validation Workflow
The sequence of experiments required to fully characterize the scaffold.
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Caption: Step-by-step experimental workflow for spectral certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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